Cas no 130488-05-0 (L-Leucine,L-seryl-L-lysyl-)

L-Leucine,L-seryl-L-lysyl- structure
L-Leucine,L-seryl-L-lysyl- structure
Product Name:L-Leucine,L-seryl-L-lysyl-
CAS No:130488-05-0
MF:C15H30N4O5
MW:346.422503948212
CID:201583
PubChem ID:131223
Update Time:2025-04-19

L-Leucine,L-seryl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,L-seryl-L-lysyl-
    • (2S)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]hexanoyl]amino]-4-methylpentanoic acid
    • seryl-lysyl-leucine
    • L-Leucine, N-(N2-L-seryl-L-lysyl)-
    • L-seryl-L-lysyl-L-leucine
    • N-(N2-L-Seryl-L-lysyl)-L-leucine
    • Ser-lys-leu
    • Skl tripeptide
    • 130488-05-0
    • AKOS040754014
    • CHEBI:163276
    • DTXSID40156575
    • Inchi: 1S/C15H30N4O5/c1-9(2)7-12(15(23)24)19-14(22)11(5-3-4-6-16)18-13(21)10(17)8-20/h9-12,20H,3-8,16-17H2,1-2H3,(H,18,21)(H,19,22)(H,23,24)/t10-,11-,12-/m0/s1
    • InChI Key: XUDRHBPSPAPDJP-SRVKXCTJSA-N
    • SMILES: O=C([C@H](CCCCN)NC([C@H](CO)N)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

  • Exact Mass: 346.2218
  • Monoisotopic Mass: 346.222
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.6
  • Topological Polar Surface Area: 168Ų

Experimental Properties

  • Density: 1.198
  • Boiling Point: 709.5°Cat760mmHg
  • Flash Point: 382.9°C
  • Refractive Index: 1.526
  • PSA: 167.77
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